Cas no 38901-32-5 (3-amino-1-(3,4-dichlorophenyl)thiourea)

• Product Name: 3-amino-1-(3,4-dichlorophenyl)thiourea
• CAS No: 38901-32-5
• MF: C₇H₇Cl₂N₃S
• MW: 236.121577501297
• MDL: MFCD00041288
• CID: 306425
• PubChem ID: 1810302
• Update Time: 2025-04-19

3-amino-1-(3,4-dichlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(3,4-dichlorophenyl)-
• 1-amino-3-(3,4-dichlorophenyl)thiourea
• [(3,4-dichlorophenyl)amino]hydrazinomethane-1-thione
• [(3,4-dichlorophenyl)-amino]hydrazinomethane-1-thione
• 4-(3,4-Dichlorophenyl)-3-thiosemicarbazide
• 4-(3,4-dichlorophenyl)thiosemicarbazide
• AC1LXYA1
• CTK4B7177
• N-(3,4-dichlorophenyl)hydrazinecarbothioamide
• SBB038468
• 3-amino-1-(3,4-dichlorophenyl)thiourea
• SR-01000033735
• Z56836960
• DTXSID70365239
• SR-01000033735-1
• AKOS000116707
• CS-0219365
• Hydrazinecarbothioamide,2-(3,4-dichlorophenyl)-
• BDBM50019784
• MFCD00041288
• EN300-03820
• SCHEMBL5988806
• FT-0636803
• 38901-32-5
• CHEMBL3286613

• MDL： MFCD00041288
• Inchi： 1S/C7H7Cl2N3S/c8-5-2-1-4(3-6(5)9)11-7(13)12-10/h1-3H,10H2,(H2,11,12,13)
• InChI Key： QGZUHVBYSLKJHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NN)=S)Cl

Computed Properties

• Exact Mass: 234.97401
• Monoisotopic Mass: 234.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 346.3°Cat760mmHg
• Flash Point: 163.2°C
• PSA: 50.08